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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224 Get Quote

FOR IMMEDIATE USE

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Aurantiol. Adherence to these procedural guidelines

is essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Aurantiol, it is imperative to use appropriate personal protective equipment to

mitigate risks of skin and eye irritation, as well as potential allergic skin reactions.[1][2] The

working area should be well-ventilated to minimize inhalation exposure.[1][3]

Required Personal Protective Equipment:

Hand Protection: Chemical-resistant gloves are mandatory.[1][3] Nitrile gloves are a suitable

option.[4] Contaminated gloves should be washed before reuse.[1][3]

Eye and Face Protection: Chemical safety goggles are required to protect against splashes.

[1][3] In situations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[5] Select personal protective equipment for the body based on the specific task
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and associated risks.[1][3]

Respiratory Protection: In cases of insufficient ventilation, suitable respiratory protection

should be used.[1][3]

Quantitative Safety Data
The following table summarizes the available quantitative safety and physical property data for

Aurantiol.

Property Value Source

Acute Dermal Toxicity (LD50,

rabbit)
> 10000 mg/kg [5]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup

Vapor Pressure 0.003 mmHg @ 20°C [6]

Boiling Point 162°C (323.6°F) [6]

Density Approximately 0.9 - 1.06 g/mL [6][7]

Occupational Exposure Limits None known [1][3]

Experimental Protocol: Preparation of a Dilution
Series
Due to its viscous nature, careful handling is required when preparing dilutions of Aurantiol.[7]

The following is a general step-by-step protocol for preparing a dilution series in a laboratory

setting.

Materials:

Aurantiol

Appropriate solvent (e.g., ethanol, dipropylene glycol)
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Volumetric flasks and stoppers

Pipettes and pipette bulbs

Beakers

Magnetic stirrer and stir bars (optional)

Procedure:

Preparation: Ensure all glassware is clean and dry. The work area should be clean and

located in a well-ventilated fume hood. Don the required personal protective equipment as

outlined above.

Initial Weighing: Tare a clean, dry beaker on an analytical balance. Carefully transfer the

required mass of Aurantiol into the beaker using a clean pipette. Record the exact mass.

Initial Dilution: Add a small amount of the chosen solvent to the beaker containing the

Aurantiol. If using a magnetic stirrer, add a stir bar and place the beaker on the stir plate to

facilitate mixing.

Transfer to Volumetric Flask: Quantitatively transfer the mixture to the appropriate volumetric

flask. Rinse the beaker several times with small volumes of the solvent, transferring the

rinsings to the volumetric flask to ensure all the Aurantiol has been transferred.

Dilution to Volume: Add the solvent to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

thoroughly mixed and homogenous.

Serial Dilutions (if required): To create a dilution series, use a clean pipette to transfer a

precise volume of the stock solution into a new volumetric flask and dilute with the solvent to

the calibration mark. Repeat as necessary to achieve the desired concentrations.

Labeling and Storage: Clearly label each volumetric flask with the name of the substance,

the concentration, the solvent used, the date of preparation, and the initials of the preparer.
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Store the solutions in a cool, dry, and dark place in tightly sealed containers.[7]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Do not breathe vapors or spray.[5]

Keep away from food and drink.[3]

Store in a cool, dry, well-ventilated area away from sources of ignition.[1][3]

Keep containers tightly closed.[3]

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Absorb the spill with an inert, non-combustible material such as sand or earth.[3][5]

Collect the absorbed material using non-sparking tools and place it in a suitable, covered

container for disposal.[3][5]

Wash the spill site after the material has been collected.[3]

Disposal:

Dispose of Aurantiol and its containers as hazardous waste in accordance with local, state,

and federal regulations.[8]

Do not allow the material to enter drains, sewers, or watercourses.[5][9]

Aurantiol Safe Handling Workflow
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Prepare clean, well-ventilated work area

Don appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Weigh Aurantiol

Mix with solvent

Transfer to volumetric flask

Dilute to final volume

Label and store solution appropriately

Clean work area

Dispose of waste Aurantiol and
contaminated materials as hazardous waste
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Caption: Logical workflow for the safe handling and dilution of Aurantiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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